Cas no 2411193-64-9 (N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2411193-64-9
• MF: C₁₇H₂₀ClN₃O₄
• MW: 365.811403274536
• CID: 5912641
• PubChem ID: 154803181
• Update Time: 2025-10-28

N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411193-64-9
• EN300-26597841
• N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide
• N-(3-carbamoyl-5-chloro-2-methoxyphenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z2080364218

• Inchi： 1S/C17H20ClN3O4/c1-3-14(22)21-6-4-10(5-7-21)17(24)20-13-9-11(18)8-12(16(19)23)15(13)25-2/h3,8-10H,1,4-7H2,2H3,(H2,19,23)(H,20,24)
• InChI Key： DOHQXUUZBWDBLL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N)=O)C(=C(C=1)NC(C1CCN(C(C=C)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 365.1142338g/mol
• Monoisotopic Mass: 365.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Additional information on N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide

N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 2411193-64-9, known as N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a complex molecule that combines several functional groups, including a carbamoyl group, a chlorine substituent, a methoxy group, and a piperidine ring. These features make it a promising candidate for various research and development activities in the pharmaceutical industry.

Recent studies have highlighted the importance of N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide in drug discovery. Its structure allows for significant flexibility in binding to various biological targets, making it a versatile compound for exploring new therapeutic avenues. The carbamoyl group and methoxy group contribute to its hydrophilic properties, while the chlorine substituent enhances its lipophilicity, creating a balance that is often desirable in drug molecules.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative methods to optimize the synthesis of N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide, ensuring high yields and purity. These methods often incorporate green chemistry principles, reducing environmental impact while maintaining efficiency.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies. Its ability to modulate key biological pathways makes it a potential candidate for treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The piperidine ring plays a critical role in its pharmacokinetic profile, influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

The latest research on N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide has focused on its bioavailability and metabolic stability. Studies using advanced analytical techniques have provided insights into its stability under physiological conditions, which is crucial for its potential use as an oral medication. Additionally, investigations into its toxicity profile have revealed that it exhibits low cytotoxicity at therapeutic concentrations, further supporting its suitability for clinical applications.

In terms of applications, this compound has been explored as a lead molecule for developing novel therapeutics. Its unique combination of functional groups allows for targeted interactions with specific biological receptors, making it an ideal candidate for structure-based drug design. Researchers are also investigating its potential as a component in combination therapies, where it could enhance the efficacy of existing treatments while minimizing side effects.

The future prospects for N-(3-Carbamoyl-5-chloro-2-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide are bright, with ongoing studies aiming to further elucidate its mechanism of action and optimize its therapeutic potential. As advancements in chemical synthesis and pharmacology continue to unfold, this compound is poised to play a significant role in the development of innovative medicines that address unmet medical needs.